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Compound of Interest

Compound Name: 1-Bromo(~2~H_17_)octane

Cat. No.: B156864 Get Quote

Technical Support Center: 1-
Bromo(2H_17_)octane Standard Solutions
This technical support center provides guidance on the accurate concentration calculation for

1-Bromo(2H_17_)octane standard solutions. It is intended for researchers, scientists, and drug

development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the key chemical properties of 1-Bromo(2H_17_)octane needed for accurate

concentration calculations?

A1: To ensure accurate concentration calculations, the following properties are essential:

Molar Mass: The molar mass of 1-Bromo(2H_17_)octane is 210.23 g/mol .[1]

Density: The exact density of 1-Bromo(2H_17_)octane is not readily available. However, the

density of its non-deuterated counterpart, 1-bromooctane, is approximately 1.118 g/mL at 25

°C. Due to the higher mass of deuterium, the density of 1-Bromo(2H_17_)octane is expected

to be slightly higher. For practical purposes, using the density of 1-bromooctane will provide

a very close approximation.

Purity: The purity of the analytical standard is crucial and should be obtained from the

Certificate of Analysis (CoA) provided by the supplier. Commercially available standards
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typically have a purity of 98% or higher.

Q2: How should 1-Bromo(2H_17_)octane be handled and stored to maintain its integrity?

A2: 1-Bromo(2H_17_)octane is a deuterated compound and may be sensitive to moisture and

light. To ensure its stability:

Handling: Handle the compound under an inert and dry atmosphere, such as a glovebox or

using a nitrogen blanket, to prevent exchange of deuterium with hydrogen from atmospheric

moisture.

Storage: Store the standard in a tightly sealed container, protected from light, at a low

temperature (refrigerated at 2-8 °C is recommended).

Q3: What is the most common solvent for preparing 1-Bromo(2H_17_)octane standard

solutions?

A3: Due to its non-polar nature, 1-Bromo(2H_17_)octane is soluble in a variety of organic

solvents. The choice of solvent will depend on the analytical method being used. Common

choices include:

Methanol

Acetonitrile

Hexane

Ethyl acetate

Ensure the solvent is of high purity (e.g., HPLC or analytical grade) to avoid introducing

contaminants.

Q4: How can I verify the concentration of my prepared standard solutions?

A4: The concentration of your prepared standard solutions should be verified using a validated

analytical method. Gas Chromatography-Mass Spectrometry (GC-MS) is a highly suitable

technique for the quantitative analysis of volatile and semi-volatile compounds like 1-

Bromo(2H_17_)octane.
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Troubleshooting Guides
This section addresses common issues encountered during the preparation and use of 1-

Bromo(2H_17_)octane standard solutions.
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Problem Possible Cause(s) Troubleshooting Steps

Inaccurate or inconsistent

standard concentrations

1. Inaccurate Weighing: Using

an uncalibrated or imprecise

balance. 2. Incomplete

Transfer: Residual standard

remaining on the weighing

vessel. 3. Solvent Evaporation:

Leaving the solution exposed

to the atmosphere for

extended periods. 4. Incorrect

Volume Measurement: Using

non-calibrated volumetric

flasks or improper pipetting

techniques.

1. Ensure the analytical

balance is calibrated and

stable before use. 2. Rinse the

weighing vessel multiple times

with the solvent and transfer

the rinsate to the volumetric

flask. 3. Keep containers

sealed whenever possible and

work efficiently. 4. Use Class A

volumetric glassware and

calibrated pipettes. Ensure the

meniscus is read at eye level.

Degradation of the standard

solution

1. Exposure to Light:

Photodegradation of the

compound. 2. Improper

Storage Temperature: Storing

the solution at room

temperature for extended

periods. 3. Contaminated

Solvent: Impurities in the

solvent reacting with the

standard.

1. Store solutions in amber

vials or protect them from light.

2. Store stock and working

solutions at 2-8 °C when not in

use. 3. Use high-purity,

analytical grade solvents.

Poor chromatographic peak

shape or resolution

1. Inappropriate Solvent: The

injection solvent may not be

compatible with the GC mobile

phase. 2. Contamination:

Contaminants in the solution or

from the glassware. 3.

Incorrect GC-MS parameters:

Suboptimal temperature

program, flow rate, or column

type.

1. Ensure the solvent is

miscible with the mobile phase

and consider solvent-focusing

techniques if necessary. 2. Use

thoroughly cleaned and dried

glassware. Run a solvent

blank to check for

contamination. 3. Refer to the

recommended GC-MS protocol

and optimize parameters as

needed.
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Data Presentation
Table 1: Physicochemical Properties of 1-Bromo(2H_17_)octane and 1-Bromooctane

Property 1-Bromo(2H_17_)octane 1-Bromooctane

Molecular Formula C₈D₁₇Br C₈H₁₇Br

Molar Mass ( g/mol ) 210.23[1] 193.12

Density (g/mL at 25 °C) ~1.13 (estimated) 1.118

Purity (typical) ≥98% ≥98%

Note: The density of 1-Bromo(2H_17_)octane is an estimate based on the density of 1-

bromooctane and the increased mass due to deuteration.

Experimental Protocols
Protocol 1: Preparation of a Primary Stock Solution
(e.g., 1000 µg/mL)
This protocol describes the preparation of a 1000 µg/mL primary stock solution of 1-

Bromo(2H_17_)octane in methanol.

Materials:

1-Bromo(2H_17_)octane analytical standard

High-purity methanol (HPLC or analytical grade)

Calibrated analytical balance (readable to 0.0001 g)

10 mL Class A volumetric flask

Glass Pasteur pipette or syringe

Amber glass vial for storage
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Procedure:

Tare the Balance: Place a clean, dry weighing boat or vial on the analytical balance and tare

it.

Weigh the Standard: Carefully weigh approximately 10 mg of 1-Bromo(2H_17_)octane

standard. Record the exact weight.

Transfer to Volumetric Flask: Quantitatively transfer the weighed standard to a 10 mL Class A

volumetric flask.

Rinse and Transfer: Rinse the weighing vessel several times with small volumes of methanol

and transfer the rinsate into the volumetric flask to ensure all the standard is transferred.

Dissolve the Standard: Add a small amount of methanol to the volumetric flask and gently

swirl to dissolve the standard completely.

Dilute to Volume: Once the standard is dissolved, carefully add methanol to the flask until the

bottom of the meniscus is aligned with the calibration mark.

Homogenize: Cap the flask and invert it 15-20 times to ensure the solution is homogeneous.

Calculate the Exact Concentration: Use the following formula to calculate the precise

concentration of the stock solution:

Concentration (µg/mL) = (Mass of standard (mg) × Purity (%)) / Volume of flask (mL) × 10

Transfer and Store: Transfer the stock solution to a labeled amber glass vial and store it at 2-

8 °C.

Protocol 2: Verification of Concentration by GC-MS
This protocol provides a general method for the quantitative analysis of 1-

Bromo(2H_17_)octane using Gas Chromatography-Mass Spectrometry.

Instrumentation and Conditions:

Gas Chromatograph: Agilent 7890B or equivalent
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Mass Spectrometer: Agilent 5977A or equivalent

Column: HP-5ms (30 m × 0.25 mm, 0.25 µm film thickness) or equivalent

Injector Temperature: 250 °C

Injection Volume: 1 µL (splitless mode)

Carrier Gas: Helium at a constant flow of 1.0 mL/min

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes

Ramp: 10 °C/min to 280 °C

Hold: 5 minutes at 280 °C

MS Source Temperature: 230 °C

MS Quadrupole Temperature: 150 °C

Ionization Mode: Electron Ionization (EI) at 70 eV

Scan Range: m/z 40-400

Procedure:

Prepare Calibration Standards: Prepare a series of calibration standards by serially diluting

the primary stock solution with methanol to cover the desired concentration range (e.g., 1, 5,

10, 25, 50, 100 µg/mL).

Instrument Setup and Equilibration: Set up the GC-MS with the specified parameters and

allow the system to equilibrate.

Analyze Standards: Inject the calibration standards, starting with the lowest concentration.

Construct Calibration Curve: Generate a calibration curve by plotting the peak area of the

target ion for 1-Bromo(2H_17_)octane against the corresponding concentration. A linear
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regression with a correlation coefficient (r²) > 0.99 is desirable.

Analyze Sample: Inject the prepared standard solution (the "sample" in this case) to be

verified.

Determine Concentration: Use the peak area of the sample and the calibration curve to

determine its concentration. The calculated concentration should be within an acceptable

margin of error of the nominal concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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